

ADU-S100: Solubility and Reconstitution Guide for Research Applications

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: ML RR-S2 CDA intermediate 1

Cat. No.: B15381684

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

ADU-S100 (also known as MIW815) is a synthetic cyclic dinucleotide that acts as a potent agonist of the Stimulator of Interferon Genes (STING) pathway.^{[1][2]} As a key mediator of innate immunity, the activation of STING by ADU-S100 triggers the production of type I interferons and other pro-inflammatory cytokines, leading to a robust anti-tumor immune response.^{[3][4][5]} This application note provides a comprehensive guide to the solubility and reconstitution of ADU-S100 for its effective use in pre-clinical research and drug development.

Physicochemical Properties and Solubility

ADU-S100 is typically available as a lyophilized solid in various salt forms (e.g., disodium or ammonium salt), which can affect its solubility. It is crucial to refer to the manufacturer's product data sheet for batch-specific information. The following table summarizes the reported solubility of ADU-S100 in different solvents.

Solvent	Salt Form	Reported Solubility	Source
Water	Disodium Salt	Soluble to 5 mM	R&D Systems
Water	Not Specified	2.19 mg/mL	DrugBank Online[1]
Acetonitrile	Not Specified	Slightly soluble: 0.1-1 mg/ml	Cayman Chemical
DMSO	Ammonium Salt	≥ 10 mg/mL	AbMole BioScience[4]

Reconstitution Protocol

The following is a general protocol for the reconstitution of lyophilized ADU-S100. It is recommended to always centrifuge the vial before opening to ensure that all the powder is at the bottom.

Materials:

- Lyophilized ADU-S100
- Sterile, nuclease-free water, PBS, or another appropriate solvent
- Sterile, polypropylene microcentrifuge tubes
- Vortex mixer
- Calibrated micropipettes

Procedure for Creating a Stock Solution:

- **Pre-Reconstitution Centrifugation:** Briefly centrifuge the vial of lyophilized ADU-S100 to pellet any material that may have become dislodged during shipping.
- **Solvent Addition:** Carefully open the vial and add the desired volume of sterile, nuclease-free water or an appropriate buffer (e.g., PBS) to achieve a recommended stock concentration (e.g., 1-10 mg/mL). The choice of solvent should be guided by the experimental requirements and the solubility information provided by the supplier.

- **Dissolution:** Gently vortex the vial to dissolve the powder completely. For compounds that are difficult to dissolve, incubation at room temperature for 10-15 minutes with occasional vortexing may be beneficial.
- **Post-Reconstitution Centrifugation:** Briefly centrifuge the vial again to collect the entire volume of the reconstituted solution.
- **Aliquoting and Storage:** For long-term storage, it is recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C as recommended by the manufacturer.

Application Notes and Experimental Protocols

ADU-S100 is a versatile tool for studying the STING pathway and its role in immunity and cancer. Below are examples of its application in both in vitro and in vivo settings.

In Vitro Application: Stimulation of Dendritic Cells

ADU-S100 can be used to activate dendritic cells (DCs) and study the downstream signaling events.

Protocol:

- **Cell Culture:** Culture bone marrow-derived dendritic cells (BMDCs) or other relevant immune cells in an appropriate medium.
- **Stimulation:** Prepare a working solution of ADU-S100 by diluting the stock solution in the cell culture medium to the desired final concentration (e.g., 0.5 - 5 µg/mL).
- **Incubation:** Add the ADU-S100 working solution to the cells and incubate for the desired period (e.g., 6 hours).
- **Analysis:** Analyze the activation of the STING pathway by measuring the expression of maturation markers (e.g., CD40, CD80, CD86) by flow cytometry, or by quantifying the production of cytokines (e.g., IFN-β) in the supernatant by ELISA.[\[6\]](#)

In Vivo Application: Intratumoral Administration in Mouse Models


Intratumoral injection of ADU-S100 has been shown to induce potent anti-tumor immunity in various mouse models.

Protocol:

- **Animal Model:** Establish tumors in mice by subcutaneous injection of tumor cells (e.g., CT26 colorectal carcinoma).
- **Preparation of Dosing Solution:** Dilute the ADU-S100 stock solution in sterile PBS to the desired final concentration for injection (e.g., 50 µg/mL).^[7]
- **Administration:** Once tumors reach a palpable size, intratumorally inject the prepared ADU-S100 solution (e.g., 20-50 µg per tumor).^[7]^[8]
- **Monitoring:** Monitor tumor growth and overall animal health. The treatment can be repeated as necessary based on the experimental design.
- **Analysis:** At the end of the study, tumors and other tissues can be harvested for further analysis, such as immunohistochemistry to assess immune cell infiltration or gene expression analysis of immune-related genes.


Visualizing the Mechanism and Workflow

To better understand the biological context and experimental application of ADU-S100, the following diagrams illustrate its signaling pathway and a typical experimental workflow.



[Click to download full resolution via product page](#)

Caption: ADU-S100 signaling pathway.



[Click to download full resolution via product page](#)

Caption: General experimental workflow for ADU-S100.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Facebook [cancer.gov]
- 2. go.drugbank.com [go.drugbank.com]
- 3. Combination of the STING Agonist MIW815 (ADU-S100) and PD-1 Inhibitor Spartalizumab in Advanced/Metastatic Solid Tumors or Lymphomas: An Open-Label, Multicenter, Phase Ib Study - PMC [pmc.ncbi.nlm.nih.gov]
- 4. cGAS-STING pathway in cancer biotherapy - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Frontiers | Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models [frontiersin.org]
- 6. Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Intratumoral immunotherapy with STING agonist, ADU-S100, induces CD8+ T-cell mediated anti-tumor immunity in an esophageal adenocarcinoma model - PMC [pmc.ncbi.nlm.nih.gov]
- 8. ijvst.um.ac.ir [ijvst.um.ac.ir]
- To cite this document: BenchChem. [ADU-S100: Solubility and Reconstitution Guide for Research Applications]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15381684#adu-s100-solubility-and-reconstitution-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com